Cas no 62554-43-2 (Benzenethiol, 4-(heptyloxy)-)

Benzenethiol, 4-(heptyloxy)- structure
Benzenethiol, 4-(heptyloxy)- structure
Product Name:Benzenethiol, 4-(heptyloxy)-
CAS No:62554-43-2
MF:C13H20OS
MW:224.362302780151
CID:440431
PubChem ID:50998029
Update Time:2025-04-19

Benzenethiol, 4-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-(heptyloxy)-
    • 4-heptoxybenzenethiol
    • 62554-43-2
    • 4-(Heptyloxy)benzene-1-thiol
    • 4-Heptyloxybenzenethiol
    • DTXSID80679238
    • MDL: MFCD12026167
    • Inchi: 1S/C13H20OS/c1-2-3-4-5-6-11-14-12-7-9-13(15)10-8-12/h7-10,15H,2-6,11H2,1H3
    • InChI Key: SLRSRTGJXVJZJY-UHFFFAOYSA-N
    • SMILES: SC1C=CC(=CC=1)OCCCCCCC

Computed Properties

  • Exact Mass: 224.1236
  • Monoisotopic Mass: 224.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 10.2A^2

Experimental Properties

  • PSA: 9.23

Benzenethiol, 4-(heptyloxy)- Related Literature

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